N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide;hydrochloride
• InChI: InChI=1S/C20H21F2N3OS.ClH/c1-24(2)10-3-11-25(19(26)12-14-4-6-15(21)7-5-14)20-23-17-9-8-16(22)13-18(17)27-20;/h4-9,13H,3,10-12H2,1-2H3;1H
• InChI Key: XOVQWDQSCWEGJL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)CC3=CC=C(C=C3)F.Cl
• Molecular Formula: C20H22ClF2N3OS
• Molecular Weight: 425.9 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C20H22ClF2N3OS and its molecular weight is 425.92. The purity is usually 95%.
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Scientific Research Applications

Overview

N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide hydrochloride is a chemical compound with potential applications in various fields of scientific research. While the specific studies directly investigating this compound are scarce or not directly available in the current literature, understanding its potential can be inferred from research on similar compounds and their applications in medicinal chemistry, environmental science, and toxicology.

Medicinal Chemistry and Pharmacology

Compounds with complex structures, including those similar to N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide hydrochloride, often find applications in the development of pharmaceutical drugs. Their interactions with biological systems can provide insights into new therapeutic targets. Research on analogs and derivatives can lead to the discovery of novel drug candidates with improved efficacy and safety profiles for treating various diseases, including neurological disorders, cancer, and infectious diseases (Kennedy, 2001).

Environmental Science

Chemical compounds with unique structures are also of interest in environmental science, particularly in studies related to pollution, degradation, and the fate of pharmaceuticals and personal care products in aquatic environments. Investigations into the behavior, bioaccumulation, and toxicological impacts of these compounds contribute to understanding their environmental footprint and guiding the development of strategies for water treatment and pollution control (Haman et al., 2015).

Toxicology

The study of the toxicological effects of chemical compounds, including their mechanisms of action, toxicity levels, and potential health risks, is crucial for ensuring public safety and guiding regulatory decisions. Research on similar compounds can provide valuable information on the potential toxic effects of exposure and inform safety guidelines and risk assessments (Soni et al., 2001).